Cas no 1363721-18-9 (2-Methylquinazolin-4-YL 4-methylbenzenesulfonate)

• Product Name: 2-Methylquinazolin-4-YL 4-methylbenzenesulfonate
• CAS No: 1363721-18-9
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 2915926
• Update Time: 2023-08-10

2-Methylquinazolin-4-YL 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-METHYLQUINAZOLIN-4-YL 4-METHYLBENZENESULFONATE
• 2-Methylquinazolin-4-YL 4-methylbenzenesulfonate

• Inchi： 1S/C16H14N2O3S/c1-11-7-9-13(10-8-11)22(19,20)21-16-14-5-3-4-6-15(14)17-12(2)18-16/h3-10H,1-2H3
• InChI Key： PBOVEPLFUGJICU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2C=CC=CC=2N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.7
• Topological Polar Surface Area: 77.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters